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Introduction:

The stable isotope of copper, Copper-63 (⁶³Cu), and its heavier counterpart, Copper-65 (⁶⁵Cu),

are powerful tools in environmental tracing. Their application allows for the precise tracking of

copper sources, transport, and biogeochemical cycling in various environmental matrices. The

principle behind this technique lies in the subtle variations in the isotopic ratio (⁶⁵Cu/⁶³Cu),

which are influenced by a range of physical, chemical, and biological processes.[1][2] These

variations, expressed as δ⁶⁵Cu, provide a unique fingerprint to trace the fate of copper

contamination from industrial and agricultural activities, as well as to understand natural copper

cycles. This document provides detailed application notes and experimental protocols for the

use of ⁶³Cu in environmental tracing studies.
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Parameter Value Reference

Natural Abundance of ⁶³Cu 69.17% [1]

Natural Abundance of ⁶⁵Cu 30.83% [1]

Primary Isotopic Standard NIST SRM 976 [3]

Table 2: Typical δ⁶⁵Cu Values in Various Environmental
Materials
This table summarizes the typical range of δ⁶⁵Cu values observed in different natural and

anthropogenic materials. These values can be used as a reference for source apportionment

studies.
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Material
Typical δ⁶⁵Cu
Range (‰)

Key Processes and
Notes

References

Natural Sources

Basalts and Granites -0.4 to +0.4

Generally cluster

around 0‰,

representing the bulk

earth value.

[3]

Uncontaminated Soils -0.6 to +0.3

Reflects the isotopic

composition of the

parent bedrock and

pedogenic processes.

[4]

River Water (dissolved

load)
+0.02 to +1.45

Influenced by

weathering of bedrock

and soils.

[5]

Seawater (dissolved) ~ +0.66

Heavier than most

riverine inputs, likely

due to biological

cycling and

scavenging.

[5]

Anthropogenic

Sources

Copper Ores

(Sulfides)
-1.0 to +1.0

Hypogene sulfide

minerals typically

have δ⁶⁵Cu values

close to zero.

[3]

Mining Waste (tailings,

waste rock)
-2.0 to +2.0

Weathering of sulfide

ores can lead to

significant isotopic

fractionation.

[6]

Industrial Effluents Variable Can have a wide

range of δ⁶⁵Cu values
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depending on the

industrial process.

Agricultural

Fungicides (copper-

based)

-0.34 to +0.85

Can be a significant

source of isotopically

distinct copper in

agricultural soils.

[7]

Smelting and

Metallurgical

Processes

Variable

Isotopic fractionation

can occur during

smelting, but the final

metal product may be

close to the ore's

signature.

[1][8][9][10][11]

Experimental Protocols
Protocol 1: Determination of ⁶³Cu/⁶⁵Cu Isotope Ratios in
Soil and Sediment Samples
This protocol outlines the steps for the preparation and analysis of solid environmental samples

for copper isotope analysis using Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).

1. Sample Preparation and Digestion:

Objective: To completely dissolve the solid sample and bring the copper into an aqueous

solution.

Materials:

Dried and homogenized soil/sediment sample (approximately 0.1 g)

Concentrated Nitric Acid (HNO₃), trace metal grade

Concentrated Hydrofluoric Acid (HF), trace metal grade

Concentrated Perchloric Acid (HClO₄), trace metal grade
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Savillex® PFA vials

Hot plate

Procedure:

Weigh approximately 0.1 g of the dried and homogenized sample into a clean Savillex®

PFA vial.

Add 2 mL of concentrated HNO₃ and 2 mL of concentrated HF to the vial.

Cap the vial tightly and place it on a hot plate at 120°C for 48 hours.

After cooling, carefully open the vial and add 1 mL of concentrated HClO₄.

Heat the open vial on the hot plate at 180°C to evaporate the solution to near dryness.

Add 2 mL of concentrated HNO₃ and evaporate to dryness again to ensure complete

removal of HF.

Dissolve the residue in 5 mL of 7M HCl. This solution is now ready for column

chromatography.

2. Copper Separation using Anion Exchange Chromatography:

Objective: To isolate copper from the sample matrix to avoid isobaric interferences during

MC-ICP-MS analysis.

Materials:

Anion exchange resin (e.g., Bio-Rad AG MP-1M)

Polypropylene chromatography columns

7M Hydrochloric Acid (HCl)

0.5M Hydrochloric Acid (HCl)

Procedure:
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Prepare a chromatography column with a 1 mL bed volume of the anion exchange resin.

Pre-condition the resin by passing 10 mL of 7M HCl through the column.

Load the dissolved sample solution (in 7M HCl) onto the column.

Elute the matrix elements with 10 mL of 7M HCl.

Elute the copper fraction with 10 mL of 0.5M HCl.

Collect the copper-containing eluent in a clean Savillex® PFA vial.

Evaporate the eluent to dryness on a hot plate at a low temperature.

Re-dissolve the purified copper residue in 2% HNO₃ for analysis.

3. Isotopic Analysis by MC-ICP-MS:

Objective: To precisely measure the ⁶³Cu and ⁶⁵Cu ion beams and determine the isotopic

ratio.

Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass

Spectrometer (MC-ICP-MS).

Procedure:

Introduce the purified copper sample solution into the MC-ICP-MS.

Measure the ion beams of ⁶³Cu and ⁶⁵Cu simultaneously using a static multi-collector

setup.

Correct for instrumental mass bias using a standard-sample bracketing (SSB) technique

with a well-characterized copper isotopic standard (e.g., NIST SRM 976).

The copper isotopic composition is expressed in delta notation (δ⁶⁵Cu) in per mil (‰)

relative to the standard: δ⁶⁵Cu (‰) = [((⁶⁵Cu/⁶³Cu)sample / (⁶⁵Cu/⁶⁵Cu)standard) - 1] ×

1000
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Protocol 2: Stable Isotope Dilution (SID) for Quantifying
Labile Copper in Water Samples
This protocol describes the use of an enriched ⁶³Cu or ⁶⁵Cu spike to determine the

concentration of the labile (isotopically exchangeable) copper fraction in aqueous samples.

1. Spike Preparation and Calibration:

Objective: To prepare and accurately calibrate a spike solution with a known amount of an

enriched copper isotope.

Materials:

Enriched ⁶³Cu or ⁶⁵Cu isotopic standard

High-purity water (e.g., Milli-Q)

Nitric Acid (HNO₃), trace metal grade

Procedure:

Prepare a stock solution of the enriched copper isotope.

Perform a reverse isotope dilution analysis by mixing known amounts of the spike solution

with a natural abundance copper standard of known concentration to accurately determine

the concentration of the spike solution.

2. Sample Spiking and Equilibration:

Objective: To add a known amount of the spike to the water sample and allow it to equilibrate

with the labile copper pool.

Procedure:

Collect the water sample and filter it through a 0.22 µm filter.

Add a known amount of the calibrated spike solution to a known volume of the filtered

water sample. The amount of spike added should be chosen to achieve an optimal mixed
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isotopic ratio (ideally close to 1).

Allow the spiked sample to equilibrate for a predetermined time (e.g., 24 hours) to ensure

complete isotopic exchange with the labile copper fraction.

3. Copper Separation and Isotopic Analysis:

Objective: To separate copper from the spiked sample and measure the mixed isotopic ratio.

Procedure:

Follow the copper separation procedure outlined in Protocol 1 (Section 2) to isolate copper

from the equilibrated sample.

Analyze the purified copper fraction by MC-ICP-MS as described in Protocol 1 (Section 3)

to determine the mixed ⁶⁵Cu/⁶³Cu ratio.

4. Calculation of Labile Copper Concentration:

Objective: To calculate the concentration of labile copper in the original water sample using

the isotope dilution equation.

Equation: Cₓ = Cₛ * (Wₛ / Wₓ) * [(Rₛ - Rₘ) / (Rₘ - Rₓ)] * (Aₓ / Aₛ) Where:

Cₓ = Concentration of labile copper in the sample

Cₛ = Concentration of the spike solution

Wₛ = Weight of the spike solution added

Wₓ = Weight of the sample

Rₛ = Isotopic ratio of the spike

Rₘ = Isotopic ratio of the mixture

Rₓ = Isotopic ratio of the unspiked sample (natural abundance)

Aₓ = Atomic weight of copper in the sample
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Aₛ = Atomic weight of copper in the spike

Mandatory Visualization
Diagram 1: General Workflow for Environmental Tracing
using Copper-63
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Caption: Workflow for environmental tracing studies using Copper-63.
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Diagram 2: Principle of Stable Isotope Dilution (SID)
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Caption: Principle of Stable Isotope Dilution for concentration analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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